Cas no 26457-81-8 (2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl-)

2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl- structure
26457-81-8 structure
Product Name:2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl-
CAS No:26457-81-8
MF:C6H6N2O
MW:122.12464094162
CID:279167
PubChem ID:33516
Update Time:2025-04-19

2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl-
    • N,N-bis(prop-2-ynyl)nitrous amide
    • DI-2-PROPYNYLAMINE, N-NITROSO-
    • DTXSID40181049
    • Dipropargylnitrosamine
    • 26457-81-8
    • BRN 1925201
    • 2-Propyn-1-amine, N-nitroso-N-2-propynyl-
    • N-Nitrosodipropargylamine
    • Di-2-propynylnitrosamine
    • Inchi: 1S/C6H6N2O/c1-3-5-8(7-9)6-4-2/h1-2H,5-6H2
    • InChI Key: DGPMVVLTZSLVPR-UHFFFAOYSA-N
    • SMILES: O=NN(CC#C)CC#C

Computed Properties

  • Exact Mass: 122.04808
  • Monoisotopic Mass: 122.048013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7
  • XLogP3: 0.4

Experimental Properties

  • Density: 0.87
  • Boiling Point: 236.9°Cat760mmHg
  • Flash Point: 97.1°C
  • Refractive Index: 1.451
  • PSA: 32.67
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